Cas no 2172017-96-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2172017-96-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6232315
• PubChem ID: 165604373
• Update Time: 2025-08-04

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• EN300-1507209
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• 2172017-96-6

• Inchi： 1S/C27H34N2O5/c1-4-9-18(16-24(30)29-27(2,3)15-14-25(31)32)28-26(33)34-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,18,23H,4,9,14-17H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： DOLAIMOABCERCB-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC)CC(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic Acid: A Comprehensive Overview

The compound with CAS No 2172017-96-6, known as 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid, is a highly specialized molecule with significant potential in various scientific and industrial applications. This compound is particularly notable for its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) group and a hexanamide substituent, making it a valuable component in the fields of organic chemistry, pharmaceuticals, and materials science.

The Fmoc group, as highlighted by its fluorenylmethoxycarbonyl structure, plays a crucial role in protecting amino groups during peptide synthesis. This protection strategy is widely used in solid-phase peptide synthesis (SPPS), where the Fmoc group is selectively removed under specific conditions to reveal the amino functionality. The presence of this group in the compound under discussion underscores its potential utility in peptide synthesis and related applications.

Recent advancements in chemical synthesis have enabled the precise construction of complex molecules like 4-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido derivatives. Researchers have explored various methodologies to optimize the synthesis of such compounds, focusing on improving yield, purity, and scalability. For instance, studies have demonstrated the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in drug delivery systems. The hexanamide substituent contributes to the molecule's amphiphilic properties, which are advantageous for encapsulating hydrophobic drugs within lipid-based carriers. Recent research has highlighted its potential as a component in nanoparticles designed for targeted drug delivery, where its ability to stabilize drug payloads and enhance cellular uptake has been extensively studied.

The methylpentanoic acid moiety further enhances the compound's versatility by introducing additional functional groups that can be chemically modified for specific purposes. For example, researchers have investigated the use of this moiety as a platform for attaching targeting ligands or imaging agents, enabling multifunctional nanomedicines with both therapeutic and diagnostic capabilities.

From an environmental perspective, the development of sustainable synthetic routes for this compound is a growing area of interest. Scientists are exploring green chemistry approaches, such as using biodegradable solvents or enzymatic catalysis, to reduce the environmental footprint of its production. These efforts align with global initiatives to promote eco-friendly chemical manufacturing practices.

In conclusion, 4-{3-[{(9H-fluoren-9-yl)methoxycarbonyl}amino]hexanamido}-4-methylpentanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in peptide synthesis, drug delivery systems, and materials science. As research continues to uncover new synthetic methods and applications for this compound, its significance in both academic and industrial settings is expected to grow further.